5-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide
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Description
5-acetyl-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H15N5O3S and its molecular weight is 345.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Prabhudeva et al. (2019) presented an effective route for synthesizing thiophene tethered pyrazoles, demonstrating their potential as antimicrobial agents. The compounds exhibited significant inhibitory activity against various microbial strains, including S. aureus, E. coli, B. subtilis, A. niger, A. flavus, and C. albicans, indicating their potential application in developing new antimicrobial therapies (Prabhudeva, Vivek, & Kumar, 2019).
Anticancer Activity
Atta and Abdel‐Latif (2021) synthesized new thiophene-2-carboxamide derivatives, which were tested for their in vitro cytotoxicity against several cancer cell lines. The study found that certain derivatives exhibit good inhibitory activity, particularly those containing a thiazolidinone ring or a thiosemicarbazide moiety, suggesting their utility in anticancer drug development (Atta & Abdel‐Latif, 2021).
Cytotoxicity and Anticancer Potential
Hassan, Hafez, and Osman (2014) explored the synthesis of 5-amino-pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. The findings underscore the potential of these compounds as templates for developing novel anticancer agents (Hassan, Hafez, & Osman, 2014).
Anti-Inflammatory and Radical Scavenging Agents
Another study by Prabhudeva et al. (2017) focused on the synthesis of thiophene-appended pyrazoles, evaluating their anti-inflammatory properties and DPPH radical scavenging abilities. The study highlighted compounds with excellent anti-inflammatory activities and radical scavenging abilities, contributing to the search for novel therapeutic agents with anti-inflammatory and antioxidant properties (Prabhudeva et al., 2017).
Properties
IUPAC Name |
5-acetyl-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-3-20-8-10(6-17-20)14-18-13(23-19-14)7-16-15(22)12-5-4-11(24-12)9(2)21/h4-6,8H,3,7H2,1-2H3,(H,16,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNVQIPYFSBRZAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC=C(S3)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.